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Introduction
Tersolisib (STX-478) is a potent, orally bioavailable, and central nervous system (CNS)

penetrant allosteric inhibitor of the alpha isoform of phosphoinositide 3-kinase (PI3Kα).[1][2] It

exhibits high selectivity for cancer-associated mutant forms of PI3Kα, particularly those with

mutations in the kinase and helical domains, such as the H1047R variant, over the wild-type

(WT) enzyme.[3][4] By binding to a novel allosteric pocket, Tersolisib effectively and

selectively suppresses the PI3K/Akt/mTOR signaling pathway in tumor cells harboring these

mutations, leading to the inhibition of tumor cell growth and proliferation.[5][6] Preclinical

studies have demonstrated that Tersolisib's mutant-selective nature spares metabolic

dysfunction, a common side effect of less selective PI3K inhibitors.[3]

These application notes provide detailed protocols for in vitro studies of Tersolisib in cell

culture, focusing on methods to assess its target engagement and impact on cell viability.

Mechanism of Action: Selective Inhibition of Mutant
PI3Kα Signaling
Tersolisib functions as a selective, allosteric inhibitor of mutant PI3Kα. Upon entering the cell,

it binds to a cryptic pocket near the ATP-binding site of the mutant PI3Kα enzyme.[1] This

allosteric binding preferentially inhibits the catalytic activity of the mutant protein, preventing the
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phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-

trisphosphate (PIP3). The subsequent reduction in PIP3 levels leads to decreased activation of

downstream effectors, most notably the serine/threonine kinase Akt. This ultimately results in

reduced proliferation and survival of cancer cells that are dependent on the aberrant PI3Kα

signaling pathway.[3][5]
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Caption: Mechanism of action of Tersolisib in the PI3K/AKT pathway.
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The following tables summarize the in vitro inhibitory activity of Tersolisib against PI3Kα and

its effect on the viability of various cancer cell lines.

Table 1: Tersolisib (STX-478) IC50 Values for PI3Kα Isoforms

Target IC50 (nmol/L)

PI3Kα (H1047R mutant) 9.4[3]

PI3Kα (E545K mutant) 71[3]

PI3Kα (E542K mutant) 113[3]

PI3Kα (Wild-Type) 131[3]

Table 2: Cellular Activity of Tersolisib (STX-478) in Isogenic and Cancer Cell Lines

Cell Line PIK3CA Status Assay Metric Value

MCF10A H1047R pAKT Inhibition IC50 ~10 nM[3]

MCF10A E545K pAKT Inhibition IC50 ~100 nM[3]

MCF10A Wild-Type pAKT Inhibition IC50 >1,000 nM[3]

CAL-33 H1047R Cell Viability -
Intermediate

Sensitivity[3]

Experimental Protocols
Protocol 1: General Cell Culture and Maintenance
This protocol provides general guidelines for the culture of cell lines commonly used in

Tersolisib studies, such as the isogenic MCF10A lines and the CAL-33 head and neck

squamous cell carcinoma line.

Materials:

Cell Lines: MCF10A (parental and with PIK3CA mutations), CAL-33
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MCF10A Growth Medium: MEGM™ BulletKit™ (Lonza, #CC-3150) supplemented with 100

ng/mL cholera toxin.

CAL-33 Growth Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with

10% fetal bovine serum (FBS) and 2 mM L-glutamine.

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA (0.25%)

Cell culture flasks, plates, and other sterile consumables.

Procedure:

Cell Thawing: Thaw cryopreserved cells rapidly in a 37°C water bath. Transfer the cell

suspension to a centrifuge tube containing pre-warmed growth medium and centrifuge to

pellet the cells. Resuspend the cell pellet in fresh growth medium and seed into a culture

flask.

Cell Maintenance: Culture cells at 37°C in a humidified atmosphere with 5% CO2. Change

the medium every 2-3 days.

Cell Passaging: When cells reach 80-90% confluency, wash with PBS, and detach using

Trypsin-EDTA. Neutralize the trypsin with medium containing FBS, centrifuge the cells, and

resuspend in fresh medium. Seed the cells into new flasks at the desired split ratio (e.g., 1:3

to 1:5 for CAL-33).

Protocol 2: Preparation of Tersolisib (STX-478) Stock
and Working Solutions
Materials:

Tersolisib (STX-478) powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes
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Procedure:

Stock Solution Preparation: Prepare a high-concentration stock solution of Tersolisib (e.g.,

10-20 mM) in DMSO. Ensure the powder is completely dissolved. Store the stock solution in

small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Working Solution Preparation: On the day of the experiment, thaw an aliquot of the stock

solution. Prepare serial dilutions of Tersolisib in the appropriate cell culture medium to

achieve the desired final concentrations for treatment. Ensure the final DMSO concentration

in the culture medium is consistent across all treatments and vehicle controls (typically ≤

0.1%).

Protocol 3: pAKT (Ser473) HTRF Assay for Target
Engagement
This protocol is designed to measure the inhibition of PI3Kα activity by assessing the

phosphorylation of its downstream target, AKT, at serine 473.

Cell Preparation Treatment HTRF Assay

Seed cells in
384-well plate Incubate overnight Treat with Tersolisib

(1 hour, 37°C) Lyse cells Add HTRF
antibodies Incubate Read on plate reader

Click to download full resolution via product page

Caption: Workflow for the pAKT HTRF Assay.

Materials:

Cells cultured in 384-well plates

Tersolisib working solutions

Phospho-AKT (Ser473) HTRF assay kit (e.g., PerkinElmer, #64AKSPEH)

Plate reader capable of HTRF detection
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Procedure:

Cell Seeding: Seed cells (e.g., isogenic MCF10A lines) in a 384-well plate at a

predetermined density in complete, phenol red-free medium.

Incubation: Incubate the plate overnight at 37°C with 5% CO2.

Treatment: Treat the cells with a range of Tersolisib concentrations for 1 hour at 37°C.[3]

Include a vehicle control (DMSO).

Assay: Perform the HTRF assay according to the manufacturer's instructions. This typically

involves cell lysis and the addition of HTRF antibody reagents.

Data Acquisition: Read the plate on a compatible plate reader.

Data Analysis: Calculate the ratio of the two emission signals and plot the results against the

log of the Tersolisib concentration. Determine the IC50 value using non-linear regression

analysis.

Protocol 4: Cell Viability/Proliferation Assay (CellTiter-
Glo®)
This protocol measures cell viability by quantifying ATP, which is an indicator of metabolically

active cells.

Materials:

Cells cultured in 384-well opaque-walled plates

Tersolisib working solutions

CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega, #G9243)

Luminometer plate reader

Procedure:
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Cell Seeding: Seed cells in a 384-well opaque-walled plate at a predetermined density in 50

µL of medium.

Treatment: After allowing the cells to adhere (if applicable), treat them with a range of

Tersolisib concentrations for 72 hours at 37°C with 5% CO2.[3]

Assay Reagent Preparation: Equilibrate the CellTiter-Glo® buffer and substrate to room

temperature and prepare the reagent according to the manufacturer's protocol.

Assay: Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in

each well.

Incubation: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then

incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Data Acquisition: Measure the luminescence using a plate reader.

Data Analysis: Plot the luminescence signal against the log of the Tersolisib concentration

and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Conclusion
Tersolisib (STX-478) is a promising mutant-selective PI3Kα inhibitor with a favorable

preclinical profile. The protocols outlined in these application notes provide a framework for the

in vitro characterization of Tersolisib's activity in relevant cancer cell models. Adherence to

these detailed methodologies will enable researchers to generate robust and reproducible data

to further elucidate the therapeutic potential of this novel agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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